Cas no 1806050-13-4 (4-(Difluoromethyl)-5-hydroxy-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine
• CAS No: 1806050-13-4
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4918799
• Update Time: 2025-10-29

4-(Difluoromethyl)-5-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine

• Inchi： 1S/C6H4F2N2O3/c7-6(8)3-1-5(10(12)13)9-2-4(3)11/h1-2,6,11H
• InChI Key： RKAZRGMYPQWOLD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine

Recent Advances in the Study of 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine (CAS: 1806050-13-4)

4-(Difluoromethyl)-5-hydroxy-2-nitropyridine (CAS: 1806050-13-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological efficacy, positioning it as a candidate for further drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine, highlighting its improved yield and purity through a modified catalytic process. The research team employed a combination of NMR spectroscopy and mass spectrometry to confirm the compound's structural integrity, ensuring its suitability for subsequent biological testing. The study also reported preliminary in vitro results indicating potent inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli, suggesting its potential as an antimicrobial agent.

In another groundbreaking study, researchers investigated the compound's role in cancer therapy. Using a series of cell-based assays, the team demonstrated that 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine induces apoptosis in various cancer cell lines, including breast and lung cancer. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, was identified as a possible mechanism underlying its anticancer properties. These findings were further supported by in vivo experiments in murine models, where the compound exhibited significant tumor growth inhibition with minimal toxicity.

Beyond its therapeutic potential, the compound's pharmacokinetic profile has also been a subject of interest. A recent pharmacokinetic study revealed favorable absorption and distribution characteristics, with a half-life that supports sustained therapeutic effects. However, challenges related to metabolic stability and potential drug-drug interactions were noted, prompting calls for further structural modifications to enhance its drug-like properties.

The growing body of research on 4-(Difluoromethyl)-5-hydroxy-2-nitropyridine underscores its versatility and potential in addressing unmet medical needs. Future studies are expected to focus on optimizing its synthetic routes, expanding its therapeutic applications, and conducting comprehensive preclinical evaluations to pave the way for clinical trials. As the scientific community continues to explore this compound, it holds promise for becoming a cornerstone in the development of next-generation pharmaceuticals.